Tert-butyl 4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate

• IUPAC Name: tert-butyl 4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• InChI: InChI=1S/C13H23NO4/c1-12(2,3)18-11(16)14-7-5-13(6-8-14)10(15)4-9-17-13/h10,15H,4-9H2,1-3H3
• InChI Key: CQVZWCSKELNHRD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)C(CCO2)O
• Molecular Formula: C13H23NO4
• Molecular Weight: 257.33 g/mol

Description

“Tert-butyl 4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate” is a chemical compound with the molecular formula C13H23NO4. It has a molecular weight of 257.33 g/mol.

Molecular Structure Analysis

The InChI string for this compound is InChI=1S/C13H23NO4/c1-12(2,3)18-11(16)14-7-5-13(6-8-14)10(15)4-9-17-13/h10,15H,4-9H2,1-3H3. The Canonical SMILES is CC(C)(C)OC(=O)N1CCC2(CC1)C(CCO2)O.

Physical And Chemical Properties Analysis

This compound has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 4. It has a Rotatable Bond Count of 2. The Topological Polar Surface Area is 59 Ų. The XLogP3-AA is 0.8.

Scientific Research Applications

Synthesis and Chemical Analysis

Tert-butyl 4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate has been a focus in the synthesis of spirocyclic compounds, often used for the preparation of biologically active heterocyclic compounds. For instance, Moskalenko and Boev (2012) describe the reaction of this compound with N,N-dimethylformamide dimethyl acetal, leading to a mixture of isomeric condensation products (Moskalenko & Boev, 2012).

Structural and Conformational Studies

The molecule has been involved in studies aimed at assigning absolute configurations of its derivatives. Jakubowska et al. (2013) used NMR spectroscopy to determine the absolute configurations of certain derivatives, showcasing the compound's significance in stereochemical analysis (Jakubowska et al., 2013). Additionally, Żesławska et al. (2017) conducted a conformational study of its stereoisomers, contributing to the understanding of unnatural cyclic α-amino acids (Żesławska et al., 2017).

Pharmaceutical and Biomedical Research

In the field of pharmaceutical and biomedical research, this compound and its derivatives have been explored for various applications. For example, Patel et al. (2005) describe its enantioselective microbial reduction, which is significant for synthesizing biologically active compounds (Patel et al., 2005). Meyers et al. (2009) also discuss the synthesis of related compounds, highlighting their potential in accessing chemical spaces complementary to piperidine ring systems (Meyers et al., 2009).

Crystallography and Molecular Structure

The compound plays a role in crystallographic studies. Graus et al. (2010) investigated its derivatives to understand the relationship between molecular and crystal structures, particularly focusing on supramolecular arrangements (Graus et al., 2010).

Synthesis routes and methods

Procedure details

tert-Butyl 4-(1,3-dihydroxypropyl)-4-hydroxypiperidine-1-carboxylate (from step (ii) above; 480 mg) was dissolved in dichloromethane and p-toluenesulfonyl chloride was added followed by triethylamine (0.49 mL) and the mixture was stirred for 12 h. An additional aliquot of triethylamine was added (0.49 mL) and the mixture stirred for 48 h. This mixture was concentrated in vacuo. The crude product was purified by chromatography on silica using 50-95% ethyl acetate in iso-hexane as eluant to afford the product (300 mg).